Cas no 1805442-75-4 (4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid
• CAS No: 1805442-75-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883487
• Update Time: 2025-11-06

4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-9-7(10)6(8(11)12)4(3-13-9)2-5(14)15/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： ZAAVJFHHAUWAMA-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(CC(=O)O)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid

Professional Introduction to 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic Acid (CAS No. 1805442-75-4)

4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid, with the CAS number 1805442-75-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of multiple fluorine atoms and a methoxy group in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid is characterized by a pyridine ring substituted with a difluoromethyl group at the 4-position, a fluoro atom at the 3-position, and a methoxy group at the 2-position. Additionally, the presence of an acetic acid moiety at the 5-position further enhances its reactivity and functionalization potential. This specific arrangement of functional groups makes the compound an attractive candidate for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in fluorinated pyridine derivatives due to their favorable pharmacokinetic profiles and improved metabolic stability. The introduction of fluorine atoms into organic molecules often leads to increased binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that fluorinated pyridines can enhance the potency and duration of action of drugs by influencing their interactions with enzymes and receptors. The compound 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid exemplifies this trend, as its structural features are likely to contribute to its efficacy in various therapeutic contexts.

One of the most compelling aspects of 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid is its potential role as a building block in drug discovery. The acetic acid group at the 5-position provides a reactive site for further derivatization, allowing chemists to explore a wide range of chemical modifications. These modifications can include esterification, amidation, or coupling with other bioactive molecules, thereby generating new compounds with tailored pharmacological properties. Such flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing drug candidates.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated pyridines in drug design. These tools enable researchers to predict the binding interactions of small molecules with biological targets with high precision. By leveraging these technologies, scientists can identify optimal modifications to enhance the pharmacological activity of compounds like 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid. This approach has been instrumental in accelerating the development of novel therapeutics and improving existing treatments.

The compound's unique structural features also make it a promising candidate for investigating mechanisms of action in various diseases. For example, fluorinated pyridines have been shown to exhibit anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid may contribute to its ability to modulate key biological pathways involved in these conditions. Further research is warranted to elucidate its exact mechanisms of action and explore its potential as a lead compound for new drug development.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-methoxypyridine-5-acetic acid (CAS No. 1805442-75-4) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are poised to play a crucial role in addressing unmet medical needs and improving patient outcomes.